Cas no 2586126-84-1 (Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)-)

• Product Name: Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)-
• CAS No: 2586126-84-1
• MF: C₉H₉FO₂S
• MW: 200.23
• CID: 5077142
• Update Time: 2026-03-01

Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)-

• Inchi： 1S/C9H9FO2S/c1-12-7-4-3-6(5-11)9(13-2)8(7)10/h3-5H,1-2H3
• InChI Key： XJCKJDZZQRMFLY-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(SC)C(=C(C=C1)OC)F

Additional information on Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)-

Exploring the Unique Properties and Applications of Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- (CAS No. 2586126-84-1)

In the realm of specialty chemicals, Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- (CAS No. 2586126-84-1) stands out as a compound of significant interest due to its unique structural features and versatile applications. This aromatic aldehyde, characterized by its fluoro, methoxy, and methylthio substituents, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₉H₉FO₂S, reflects a delicate balance of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated aromatic compounds in drug discovery has propelled Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- into the spotlight. Researchers are particularly intrigued by its potential as a building block for targeted therapeutics, especially in oncology and neurology. The fluoro group enhances bioavailability, while the methoxy and methylthio moieties contribute to selective binding interactions. Recent studies suggest its utility in developing small-molecule inhibitors for protein kinases, a hot topic in precision medicine.

Beyond pharmaceuticals, this compound has shown promise in agrochemical formulations. The methylthio group, known for its role in plant defense mechanisms, has sparked interest in developing eco-friendly pesticides. With increasing global focus on sustainable agriculture, researchers are exploring how Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- derivatives could contribute to crop protection solutions with reduced environmental impact.

The compound's unique electronic properties also make it valuable in material science. Its ability to modify electron density in conjugated systems has applications in developing organic semiconductors and photovoltaic materials. As the world shifts toward renewable energy, such specialized intermediates are becoming increasingly important for next-generation solar cells and OLED technologies.

Synthetic accessibility is another advantage of Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- (CAS No. 2586126-84-1). Chemists appreciate its compatibility with various cross-coupling reactions, nucleophilic substitutions, and oxidation-reduction transformations. This versatility answers the growing need for modular synthesis approaches in both academic and industrial settings.

Quality control and analytical characterization of this compound present interesting challenges. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity and structure. The presence of multiple functional groups requires careful method development, a topic frequently searched by analytical chemists working with complex organic molecules.

From a commercial perspective, Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- represents a niche but growing market segment. Suppliers are increasingly asked about custom synthesis options and scale-up capabilities for this intermediate. The compound's structure-activity relationships continue to be explored, with particular interest in how minor modifications might enhance its biological activity or material properties.

Environmental considerations are also shaping research directions for this compound. Scientists are investigating green chemistry approaches to its synthesis, including catalytic methods and solvent-free reactions. These efforts align with broader industry trends toward sustainable chemical production and waste reduction.

As regulatory landscapes evolve, proper handling and documentation of Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- remain crucial. While not classified as hazardous under current standards, its chemical safety profile requires careful assessment in specific applications. This underscores the importance of comprehensive material characterization and risk assessment protocols.

Looking ahead, the scientific community anticipates expanded applications for this versatile compound. Ongoing research into its structure-property relationships may unlock new possibilities in medicinal chemistry, materials engineering, and beyond. As synthetic methodologies advance and analytical techniques become more sophisticated, Benzaldehyde, 3-fluoro-4-methoxy-2-(methylthio)- (CAS No. 2586126-84-1) is poised to play an increasingly important role in cutting-edge chemical innovation.